![molecular formula C19H29N3O4S B2920642 N-(4-((4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)sulfonyl)phenyl)isobutyramide CAS No. 2310017-65-1](/img/structure/B2920642.png)
N-(4-((4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)sulfonyl)phenyl)isobutyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a tetrahydrofuran ring, a 1,4-diazepane ring, a sulfonyl group, and an isobutyramide group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely quite complex. The presence of multiple rings and functional groups means that it could potentially exist in several different conformations .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can often be predicted based on its structure. For example, the presence of the sulfonyl group suggests that this compound could be quite polar, which would affect its solubility in different solvents .Scientific Research Applications
Synthesis and Characterization
Several studies have focused on the synthesis of novel compounds incorporating sulfamoyl moieties and related structures, demonstrating diverse methodologies and potential applications in medicinal chemistry and material science. For instance, Darwish et al. (2014) described the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, showing promise as antimicrobial agents (Darwish et al., 2014). Similarly, Shaffer et al. (2015) discovered and characterized a unique class of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor potentiators, highlighting the structural augmentation from an acyclic lead compound to a conformationally constrained tetrahydrofuran to improve interaction with the human GluA2 ligand-binding domain (Shaffer et al., 2015).
Biological and Pharmacological Screening
The potential biological and pharmacological activities of synthesized compounds have been a significant area of research. For example, Bilginer et al. (2020) synthesized and evaluated a series of sulfonamides for their inhibitory activities against acetylcholinesterase and human carbonic anhydrases, showing satisfactory pharmacokinetic properties (Bilginer et al., 2020). Bhat et al. (2014) synthesized novel derivatives of benzodiazepines and screened them for antimicrobial, analgesic, and anti-inflammatory activities, providing insights into their therapeutic potential (Bhat et al., 2014).
Material Science Applications
In the field of material science, Saha et al. (2017) described the synthesis and characterization of semifluorinated sulfonated polytriazole copolymers with varying degrees of sulfonation, highlighting their excellent film-forming abilities, thermal and chemical stability, and promising proton exchange properties (Saha et al., 2017).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-methyl-N-[4-[[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl]phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O4S/c1-15(2)19(23)20-16-4-6-18(7-5-16)27(24,25)22-10-3-9-21(11-12-22)17-8-13-26-14-17/h4-7,15,17H,3,8-14H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYENUAUHDVMPMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCCN(CC2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.